Poldine methylsulfate
Poldine methylsulfate
This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
CAS Number: 545-80-2
CAS Number: 545-80-2
Brand Name:
Vulcanchem
CAS No.:
545-80-2
VCID:
VC21253443
InChI:
InChI=1S/C21H26NO3.CH4O4S/c1-22(2)15-9-14-19(22)16-25-20(23)21(24,17-10-5-3-6-11-17)18-12-7-4-8-13-18;1-5-6(2,3)4/h3-8,10-13,19,24H,9,14-16H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
SMILES:
C[N+]1(CCCC1COC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)C.COS(=O)(=O)[O-]
Molecular Formula:
C22H29NO7S
Molecular Weight:
451.5 g/mol
Poldine methylsulfate
CAS No.: 545-80-2
Cat. No.: VC21253443
Molecular Formula: C22H29NO7S
Molecular Weight: 451.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia. CAS Number: 545-80-2 |
|---|---|
| CAS No. | 545-80-2 |
| Molecular Formula | C22H29NO7S |
| Molecular Weight | 451.5 g/mol |
| IUPAC Name | (1,1-dimethylpyrrolidin-1-ium-2-yl)methyl 2-hydroxy-2,2-diphenylacetate;methyl sulfate |
| Standard InChI | InChI=1S/C21H26NO3.CH4O4S/c1-22(2)15-9-14-19(22)16-25-20(23)21(24,17-10-5-3-6-11-17)18-12-7-4-8-13-18;1-5-6(2,3)4/h3-8,10-13,19,24H,9,14-16H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1 |
| Standard InChI Key | DQHAZEKGLAMVFA-UHFFFAOYSA-M |
| SMILES | C[N+]1(CCCC1COC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)C.COS(=O)(=O)[O-] |
| Canonical SMILES | C[N+]1(CCCC1COC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)C.COS(=O)(=O)[O-] |
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